Cas no 1261571-91-8 (2-Cyano-4-fluoromandelic acid)

• Product Name: 2-Cyano-4-fluoromandelic acid
• CAS No: 1261571-91-8
• MF: C₉H₆FNO₃
• MW: 195.147245883942
• CID: 4942849
• Update Time: 2025-08-05

2-Cyano-4-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-fluoromandelic acid

• Inchi： 1S/C9H6FNO3/c10-6-1-2-7(5(3-6)4-11)8(12)9(13)14/h1-3,8,12H,(H,13,14)
• InChI Key： KRRHMRFPRVJAHC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C#N)C=1)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 0.7
• Topological Polar Surface Area: 81.3

Additional information on 2-Cyano-4-fluoromandelic acid

2-Cyano-4-fluoromandelic Acid: A Comprehensive Overview

2-Cyano-4-fluoromandelic acid, identified by the CAS number 1261571-91-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyano group at the 2-position and a fluorine atom at the 4-position on the mandelic acid backbone. The presence of these substituents imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 2-Cyano-4-fluoromandelic acid involves a series of carefully designed reactions, including nucleophilic substitutions and fluorination processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, which is critical for its broader application in research and industry. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational flexibility and stereochemistry.

In the realm of pharmacology, 2-Cyano-4-fluoromandelic acid has shown promising potential as a lead compound for drug development. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in recent studies. For instance, research published in 2023 highlighted its inhibitory effects on certain kinases, suggesting its potential role in the treatment of cancer and inflammatory diseases. The fluorine substituent at the 4-position plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

Beyond pharmacology, 2-Cyano-4-fluoromandelic acid has found applications in materials science, particularly in the development of advanced polymers and coatings. Its cyano group contributes to strong intermolecular hydrogen bonding, which can be leveraged to create materials with enhanced mechanical and thermal properties. Recent studies have demonstrated its use as a building block for high-performance polymers that exhibit excellent resistance to environmental degradation.

The environmental impact of 2-Cyano-4-fluoromandelic acid has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Findings from 2023 indicate that the compound exhibits low toxicity towards aquatic organisms, making it a safer alternative to other similar compounds in certain industrial applications.

In conclusion, 2-Cyano-4-fluoromandelic acid, with its CAS number 1261571-91-8, stands as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in science and technology.